Cas no 93072-06-1 (Benzenamine, 4-methoxy-2-methyl-N-(3-methylphenyl)-)

Benzenamine, 4-methoxy-2-methyl-N-(3-methylphenyl)- structure
93072-06-1 structure
Product Name:Benzenamine, 4-methoxy-2-methyl-N-(3-methylphenyl)-
CAS No:93072-06-1
MF:C15H17NO
MW:227.301584005356
CID:818495
PubChem ID:18006841
Update Time:2025-04-19

Benzenamine, 4-methoxy-2-methyl-N-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-methoxy-2-methyl-N-(3-methylphenyl)-
    • 4-methoxy-2-methyl-N-(3-methylphenyl)aniline
    • DTXSID10888250
    • SCHEMBL7003883
    • 93072-06-1
    • Inchi: 1S/C15H17NO/c1-11-5-4-6-13(9-11)16-15-8-7-14(17-3)10-12(15)2/h4-10,16H,1-3H3
    • InChI Key: HPUWWBYYEMSPEM-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=C(C)C=1)NC1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 227.131014166g/mol
  • Monoisotopic Mass: 227.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 21.3Ų
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